Cas no 1094864-19-3 ([3,4-bis(acetyloxy)-6-(1,3-benzoxazol-2-yloxy)-5-acetamidooxan-2-yl]methyl acetate)

• Product Name: [3,4-bis(acetyloxy)-6-(1,3-benzoxazol-2-yloxy)-5-acetamidooxan-2-yl]methyl acetate
• CAS No: 1094864-19-3
• MF: C₂₁H₂₄N₂O₁₀
• MW: 464.422666549683
• CID: 6005673
• PubChem ID: 4283883
• Update Time: 2025-06-09

[3,4-bis(acetyloxy)-6-(1,3-benzoxazol-2-yloxy)-5-acetamidooxan-2-yl]methyl acetate Chemical and Physical Properties

Names and Identifiers

• [3,4-bis(acetyloxy)-6-(1,3-benzoxazol-2-yloxy)-5-acetamidooxan-2-yl]methyl acetate
• [5-acetamido-3,4-diacetyloxy-6-(1,3-benzoxazol-2-yloxy)oxan-2-yl]methyl acetate
• AKOS001203643
• F1507-0065
• 5-acetamido-2-(acetoxymethyl)-6-(benzo[d]oxazol-2-yloxy)tetrahydro-2H-pyran-3,4-diyl diacetate
• 1094864-19-3
• Z56177588
• AKOS016297412

• Inchi： 1S/C21H24N2O10/c1-10(24)22-17-19(30-13(4)27)18(29-12(3)26)16(9-28-11(2)25)31-20(17)33-21-23-14-7-5-6-8-15(14)32-21/h5-8,16-20H,9H2,1-4H3,(H,22,24)
• InChI Key： GTAOARWQIVTGDK-UHFFFAOYSA-N
• SMILES： C(OCC1C(OC(C)=O)C(OC(C)=O)C(NC(=O)C)C(OC2=NC3=CC=CC=C3O2)O1)(=O)C

Computed Properties

• Exact Mass: 464.14309497g/mol
• Monoisotopic Mass: 464.14309497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 153Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on [3,4-bis(acetyloxy)-6-(1,3-benzoxazol-2-yloxy)-5-acetamidooxan-2-yl]methyl acetate

Introduction to [3,4-bis(acetyloxy)-6-(1,3-benzoxazol-2-yloxy)-5-acetamidooxan-2-yl]methyl acetate (CAS No. 1094864-19-3)

[3,4-bis(acetyloxy)-6-(1,3-benzoxazol-2-yloxy)-5-acetamidooxan-2-yl]methyl acetate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1094864-19-3, represents a complex molecular architecture that integrates multiple functional groups, making it a promising candidate for various applications in drug discovery and medicinal chemistry.

The molecular structure of [3,4-bis(acetyloxy)-6-(1,3-benzoxazol-2-yloxy)-5-acetamidooxan-2-yl]methyl acetate features a central oxane ring substituted with an acetamido group at the 5-position and an acetoxy group at the 3-position. Additionally, the 6-position of the oxane ring is linked to a benzoxazole moiety through an ether linkage. This unique arrangement of functional groups contributes to the compound's versatility and potential biological activity.

In recent years, there has been growing interest in heterocyclic compounds that incorporate benzoxazole moieties due to their demonstrated pharmacological properties. Benzoxazole derivatives are known for their antimicrobial, anti-inflammatory, and anticancer activities. The presence of the benzoxazole group in [3,4-bis(acetyloxy)-6-(1,3-benzoxazol-2-yloxy)-5-acetamidooxan-2-yl]methyl acetate suggests that this compound may exhibit similar biological effects. Furthermore, the acetyloxy and acetamido groups enhance the compound's solubility and reactivity, making it more amenable to further chemical modifications.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The combination of an oxane ring with multiple substituents provides a rich array of sites for chemical modification. This flexibility allows researchers to fine-tune the properties of the compound, such as its solubility, bioavailability, and binding affinity to biological targets. For instance, modifications at the acetyloxy and acetamido positions could alter the compound's metabolic stability or enhance its interaction with specific enzymes or receptors.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies have shown that [3,4-bis(acetyloxy)-6-(1,3-benzoxazol-2-yloxy)-5-acetamidooxan-2-yl]methyl acetate may interact with various biological targets due to its complex structural features. These interactions could be explored further through high-throughput screening (HTS) and virtual docking studies. Such approaches have been instrumental in identifying novel therapeutic agents and optimizing their pharmacological profiles.

The synthesis of [3,4-bis(acetyloxy)-6-(1,3-benzoxazol-2-yloxy)-5-acetamidooxan-2-yl]methyl acetate presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful regioselective functionalization of the oxane ring and introduction of the benzoxazole moiety. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis, have made it possible to construct complex molecules with greater precision and efficiency. These techniques are essential for producing high yields of pure compounds suitable for further biological evaluation.

In addition to its potential pharmaceutical applications, [3,4-bis(acetyloxy)-6-(1,3-benzoxazol-2-yloxy)-5-acetamidooxan-2-yl]methyl acetate may find utility in other areas of chemical research. For example, it could serve as a building block for designing new materials or catalysts with tailored properties. The compound's ability to undergo various chemical transformations makes it a valuable tool for exploring novel synthetic pathways.

The growing body of research on heterocyclic compounds underscores their importance in modern chemistry. [3,4-bis(acetyloxy)-6-(1,3-benzoxazol-2-yloxy)-5-acetamidooxan-2-yl]methyl acetate exemplifies how intricate molecular structures can lead to fascinating chemical and biological properties. As research continues to uncover new applications for this class of compounds, it is likely that [3,4-bis(acetyloxy)-6-(1,3-benzoxazol-2-yloxy)-5-acetamidooxan-2-yl]methyl acetate will play an increasingly significant role in pharmaceutical development and beyond.